Cas no 1709021-58-8 (ethyl (2R)-4-amino-2-hydroxybutanoate)

• Product Name: ethyl (2R)-4-amino-2-hydroxybutanoate
• CAS No: 1709021-58-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 6395540
• PubChem ID: 124507855
• Update Time: 2025-06-25

ethyl (2R)-4-amino-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-4-amino-2-hydroxybutanoate
• 1709021-58-8
• EN300-27726756

• Inchi： 1S/C6H13NO3/c1-2-10-6(9)5(8)3-4-7/h5,8H,2-4,7H2,1H3/t5-/m1/s1
• InChI Key： KSCZLCFMSHHFAK-RXMQYKEDSA-N
• SMILES： O[C@@H](C(=O)OCC)CCN

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl (2R)-4-amino-2-hydroxybutanoate

Ethyl (2R)-4-Amino-2-Hydroxybutanoate: A Comprehensive Overview

Ethyl (2R)-4-amino-2-hydroxybutanoate, with the CAS number 1709021-58-8, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of amino acids, specifically 4-amino-2-hydroxybutanoic acid, which is a naturally occurring amino acid. The ethyl ester form of this compound, ethyl (2R)-4-amino-2-hydroxybutanoate, has gained attention due to its potential applications in pharmaceuticals, nutraceuticals, and as a precursor in various chemical syntheses.

The structure of ethyl (2R)-4-amino-2-hydroxybutanoate consists of a four-carbon chain with an amino group (-NH₂) at the fourth carbon and a hydroxyl group (-OH) at the second carbon. The stereochemistry at the second carbon is R, which is crucial for its biological activity and selectivity. This configuration ensures that the compound interacts specifically with biological systems, making it a valuable tool in drug design and development.

Recent studies have highlighted the role of ethyl (2R)-4-amino-2-hydroxybutanoate in various biochemical pathways. For instance, it has been identified as a key intermediate in the metabolism of certain amino acids, particularly in the synthesis of neurotransmitters and other bioactive molecules. Its ability to act as both a substrate and a product in enzymatic reactions makes it a versatile compound in biological systems.

In terms of synthesis, ethyl (2R)-4-amino-2-hydroxybutanoate can be produced through several methods. One common approach involves the enzymatic resolution of racemic mixtures using specific esterases or amidases. This method ensures high enantiomeric excess, which is essential for its application in chiral chemistry and asymmetric catalysis. Another method involves the direct synthesis from amino acids using esterification techniques, which can be optimized for scalability and cost-effectiveness.

The applications of ethyl (2R)-4-amino-2-hydroxybutanoate are diverse and expanding rapidly. In the pharmaceutical industry, it serves as a building block for synthesizing complex molecules with therapeutic potential. For example, it has been used as an intermediate in the development of antibiotics, antiviral agents, and anticancer drugs. Its role as a chiral auxiliary in organic synthesis has also been explored, enabling the construction of complex molecular architectures with high stereoselectivity.

Moreover, ethyl (2R)-4-amino-2-hydroxybutanoate has shown promise in nutraceuticals due to its potential health benefits. Studies suggest that it may play a role in improving cognitive function, enhancing athletic performance, and supporting overall metabolic health. These findings have led to its inclusion in dietary supplements and functional foods targeting specific health outcomes.

From an environmental perspective, ethyl (2R)-4-amino-2-hydroxybutanoate is considered biodegradable under certain conditions. Its low toxicity profile makes it suitable for use in eco-friendly chemical processes and green chemistry applications. Researchers are actively exploring ways to optimize its production and utilization to minimize environmental impact while maximizing its benefits.

In conclusion, ethyl (2R)-4-amino-2-hydroxybutanoate is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and biology. As research continues to uncover new insights into its functionality and utility, this compound is poised to contribute even more to scientific progress and innovation.